5-(2-furyl)-4-[({5-[(2,4,6-trichlorophenoxy)methyl]-2-furyl}methylene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(furan-2-yl)-4-[(E)-[5-[(2,4,6-trichlorophenoxy)methyl]furan-2-yl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H11Cl3N4O3S/c19-10-6-13(20)16(14(21)7-10)27-9-12-4-3-11(28-12)8-22-25-17(23-24-18(25)29)15-2-1-5-26-15/h1-8H,9H2,(H,24,29)/b22-8+
• InChI Key: IJLPIVKWFSKLEQ-GZIVZEMBSA-N
• Canonical SMILES: C1=COC(=C1)C2=NNC(=S)N2N=CC3=CC=C(O3)COC4=C(C=C(C=C4Cl)Cl)Cl
• Isomeric SMILES: C1=COC(=C1)C2=NNC(=S)N2/N=C/C3=CC=C(O3)COC4=C(C=C(C=C4Cl)Cl)Cl
• Molecular Formula: C18H11Cl3N4O3S
• Molecular Weight: 469.7 g/mol

Description

5-(2-furyl)-4-[({5-[(2,4,6-trichlorophenoxy)methyl]-2-furyl}methylene)amino]-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C18H11Cl3N4O3S and its molecular weight is 469.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 467.961744 g/mol and the complexity rating of the compound is 658. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of compounds structurally related to "5-(2-furyl)-4-[({5-[(2,4,6-trichlorophenoxy)methyl]-2-furyl}methylene)amino]-4H-1,2,4-triazole-3-thiol" often involves multi-step reactions, including condensation and cyclization processes, to introduce specific functional groups conducive to desired activities. Crystal structure analysis of these compounds provides insights into their molecular conformations, bonding characteristics, and potential interaction mechanisms with biological targets. For example, the crystal and molecular structure analysis of 1,2,4-Triazolo-N-amino-thiols reveals detailed conformational features that could be pivotal for their biological activity (Sarala et al., 2006).

Biological Activities

The derivatives of 1,2,4-triazole, including those with furyl and thiol groups, have been explored for various biological activities. These activities range from antimicrobial and anticonvulsant to anti-inflammatory, highlighting the compound's versatility in potential therapeutic applications. For instance, synthesis and evaluation of 1,2,4-triazole derivatives have shown promising antimicrobial activities, suggesting their utility in combating microbial infections (Bektaş et al., 2010).

Antimicrobial and Antioxidant Properties

Compounds structurally similar to "this compound" have been synthesized and assessed for their antimicrobial and antioxidant properties. Research has found that certain derivatives exhibit significant antimicrobial and antioxidant activities, making them potential candidates for developing new therapeutic agents (Karrouchi et al., 2016).